Cas no 1343146-39-3 (4,8-Dichloro-3-isopropyl-2-methylquinoline)

• Product Name: 4,8-Dichloro-3-isopropyl-2-methylquinoline
• CAS No: 1343146-39-3
• MF: C₁₃H₁₃Cl₂N
• MW: 254.155021429062
• CID: 5060729
• Update Time: 2025-05-19

4,8-Dichloro-3-isopropyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloro-3-isopropyl-2-methylquinoline

• Inchi： 1S/C13H13Cl2N/c1-7(2)11-8(3)16-13-9(12(11)15)5-4-6-10(13)14/h4-7H,1-3H3
• InChI Key： DIZFDPZUIUCJTO-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2N=C(C)C=1C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 4,8-Dichloro-3-isopropyl-2-methylquinoline

Recent Advances in the Study of 4,8-Dichloro-3-isopropyl-2-methylquinoline (CAS: 1343146-39-3)

The compound 4,8-Dichloro-3-isopropyl-2-methylquinoline (CAS: 1343146-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative is being investigated for its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its pharmacological properties.

One of the key areas of research involves the optimization of synthetic routes for 4,8-Dichloro-3-isopropyl-2-methylquinoline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a multi-step process involving halogenation and alkylation reactions, which could facilitate large-scale production for further preclinical studies.

In terms of biological activity, preliminary findings suggest that 4,8-Dichloro-3-isopropyl-2-methylquinoline exhibits promising inhibitory effects against certain kinase targets. A recent in vitro study highlighted its potential as a modulator of protein kinases involved in inflammatory pathways, making it a candidate for the treatment of autoimmune diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another notable development is the exploration of this compound's role in antimicrobial therapy. Research conducted at a leading pharmaceutical institute revealed that 4,8-Dichloro-3-isopropyl-2-methylquinoline displays activity against drug-resistant bacterial strains. This discovery opens new avenues for addressing the global challenge of antibiotic resistance, although comprehensive toxicity studies are still needed.

Despite these advancements, challenges remain in understanding the full spectrum of this compound's pharmacological effects. Current research is also investigating its pharmacokinetics and potential drug-drug interactions. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4,8-Dichloro-3-isopropyl-2-methylquinoline (CAS: 1343146-39-3) represents a promising candidate for further drug development. Its versatile chemical structure and preliminary biological activities warrant continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic index, and exploring its potential in combination therapies.